Benzenamine, 4-(5-nitro-1H-imidazol-4-yl)-

• IUPAC Name: 4-(5-nitro-1H-imidazol-4-yl)aniline
• InChI: InChI=1S/C9H8N4O2/c10-7-3-1-6(2-4-7)8-9(13(14)15)12-5-11-8/h1-5H,10H2,(H,11,12)
• InChI Key: AEWALYNMBBQTPR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=C(NC=N2)[N+](=O)[O-])N
• Molecular Formula: C9H8N4O2
• DSSTOX Substance ID: DTXSID70389950
• Molecular Weight: 204.19 g/mol
• CAS No.: 72798-75-5

Description

“Benzenamine, 4-(5-nitro-1H-imidazol-4-yl)-” is a compound that contains an imidazole ring, which is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. Imidazole is a core component of some natural products such as histidine, purine, histamine, and DNA-based structures.

Synthesis Analysis

Imidazole was first synthesized by glyoxal and ammonia. Recent advances in the synthesis of substituted imidazoles have been highlighted, with an emphasis on the bonds constructed during the formation of the imidazole. A novel protocol for the cyclization of amido-nitriles to form disubstituted imidazoles has also been reported.

Molecular Structure Analysis

The molecular structure of imidazole contains two nitrogen atoms, one of which bears a hydrogen atom, and the other is called pyrrole type nitrogen. Due to the presence of a positive charge on either of two nitrogen atoms, it shows two equivalent tautomeric forms.

Chemical Reactions Analysis

Imidazole has become an important synthon in the development of new drugs. The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities.

Physical and Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. It is amphoteric in nature, meaning it shows both acidic and basic properties.

Mechanism of Action

The mechanism of action of imidazole derivatives is diverse, depending on the specific derivative and its biological activity. For example, some imidazole derivatives show antimicrobial activity, while others have antitumor or anti-inflammatory effects.

Future Directions

Imidazole and its derivatives have a broad range of chemical and biological properties, making them valuable in the development of new drugs. Future research will likely continue to explore the synthesis of various derivatives of these scaffolds by a wide range of methodologies.